Cas no 97161-97-2 (K 252)

• Product Name: K 252
• CAS No: 97161-97-2
• MF: C₂₇H₂₁N₃O₅
• MW: 467.472746610641
• CID: 854887
• PubChem ID: 3813
• Update Time: 2025-04-19

K 252 Chemical and Physical Properties

Names and Identifiers

• K 252
• K-252A
• K252a
• BCP16888
• k-252a; Antibiotic K 252a; K252a; Antibiotic SF 2370; SF 2370
• NS00122926
• SCHEMBL1982253
• methyl 16-hydroxy-15-methyl-3-oxo-28-oxa-4,14,19-triazaoctacyclo[12.11.2.115,18.02,6.07,27.08,13.019,26.020,25]octacosa-1,6,8,10,12,20,22,24,26-nonaene-16-carboxylate
• methyl 6-hydroxy-5-methyl-13-oxo-5,6,7,8,14,15-hexahydro-13h-5,8-epoxy-4b,8a,14-triazadibenzo[b,h]cycloocta[1,2,3,4-jkl]cyclopenta[e]-as-indacene-6-carboxylate
• CHEMBL1591330
• K 252A;K252A;SF2370;SF 2370;SF-2370
• DTXSID00869290
• NCGC00162459-01
• BCP16286
• K 252A; K252A; SF-2370; SF 2370; SF2370;Antibiotic K 252A
• FT-0627561
• BS-1281
• 97161-97-2
• K-252a; SF 2370

• Inchi： 1S/C27H21N3O5/c1-26-27(33,25(32)34-2)11-18(35-26)29-16-9-5-3-7-13(16)20-21-15(12-28-24(21)31)19-14-8-4-6-10-17(14)30(26)23(19)22(20)29/h3-10,18,33H,11-12H2,1-2H3,(H,28,31)
• InChI Key： KOZFSFOOLUUIGY-UHFFFAOYSA-N
• SMILES： O1C2CC(C(=O)OC)(C1(C)N1C3C=CC=CC=3C3=C4CNC(C4=C4C5C=CC=CC=5N2C4=C13)=O)O

Computed Properties

• Exact Mass: 467.14800
• Monoisotopic Mass: 467.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 94.7

Experimental Properties

• Color/Form: White or light yellow powder
• Melting Point: 262-2630C
• Solubility: DMF: 1 mg/mL
• PSA: 94.72000
• LogP: 3.98390
• Solubility: Insoluble in water

K 252 Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：8-10
• RTECS：NZ0550000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolocarbazoles